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Compound of Interest

Compound Name: Anandamide-d4

Cat. No.: B1663722

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Anandamide-d4, including operational and disposal plans. Adherence to these
procedural steps is critical for minimizing exposure risks and ensuring compliant waste
disposal.

Anandamide-d4 is a deuterated form of Anandamide, an endogenous cannabinoid
neurotransmitter. While one Safety Data Sheet (SDS) indicates that Anandamide-d4 is not
considered hazardous under the 2012 OSHA Hazard Communication Standard, another for the
parent compound, Anandamide, advises treating it as a potentially hazardous material.[1][2]
Therefore, a cautious approach in handling is recommended.

Key Safety and Physical Properties

A summary of the key safety and physical properties for Anandamide-d4 is provided below for
easy reference.
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Property Value

Chemical Formula C22H33D4aNO2[1]

Molecular Weight 351.6 g/mol [3]

CAS Number 946524-40-9[3]

Appearance Typically supplied as a solution in ethanol[2]
Storage Temperature -20°C[2][4]

GHS Hazard Classification Not classified as hazardous|[1]

Recommended Personal Protective Equipment (PPE)

To mitigate potential exposure and ensure safe handling of Anandamide-d4, the following
personal protective equipment is mandatory.

PPE Category Specification Rationale

] Safety glasses with side- Protects eyes from splashes or
Eye and Face Protection )
shields or goggles.[1] aerosols.

) ] ] Prevents skin contact with the
Hand Protection Chemical-resistant gloves.[5]
compound and solvent.

) Laboratory coat or protective Minimizes contamination of
Body Protection ) )
suit.[5] personal clothing.

_ _ _ Prevents inhalation of airborne
) ) Dust respirator (if handling ) ) )
Respiratory Protection ] particles if the compound is not
solid form).[5] ) )
in solution.

Experimental Workflow for Handling Anandamide-d4

The following diagram outlines the standard procedure for handling Anandamide-d4 in a
laboratory setting, from reception to disposal.
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Anandamide-d4 Handling Workflow
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Caption: Workflow for the safe handling of Anandamide-d4.
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Operational and Disposal Plans

A clear and concise plan for the operation and disposal of Anandamide-d4 is crucial for
laboratory safety and regulatory compliance.

Handling and Storage Protocol

» Receiving and Storage: Upon receipt, log the material in the chemical inventory. Store
Anandamide-d4 in its original container in a cool, dry, and well-ventilated area at -20°C.[4]

[5]

o Preparation of Solutions: All handling of the stock solution and preparation of working
solutions should be conducted in a chemical fume hood to minimize inhalation exposure. If
the compound is in solid form, use dry clean-up procedures and avoid generating dust.[5]

e Spill Management:

o Minor Spills: For small spills, absorb the material with an inert absorbent material such as
sand, earth, or vermiculite.[5] Collect the absorbed material and place it in a sealed,
labeled container for disposal.[5] Clean the spill area with soap and water.[5]

o Major Spills: In the event of a large spill, evacuate the area and alert emergency
responders.[5] Increase ventilation and ensure there are no ignition sources.[5] Contain
the spill using absorbent materials and collect it into labeled containers for disposal.[5]

Waste Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

o Waste Segregation: All waste materials contaminated with Anandamide-d4, including
unused solutions, contaminated labware, and personal protective equipment, should be
collected separately from other laboratory waste.[6]

e Waste Labeling and Storage: Waste containers must be clearly labeled as hazardous waste
with the full chemical name.[7] Store waste containers in a designated, well-ventilated
secondary containment area, away from incompatible materials.[7]
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e Disposal Method: Anandamide-d4 waste must be disposed of through a certified hazardous
waste disposal company.[8][9] Do not dispose of this chemical down the drain or in regular
trash.[6][7] Empty containers that held the stock solution should be triple-rinsed, with the
rinsate collected as hazardous waste, before the container can be considered non-
hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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